Cas no 52685-35-5 (Pentanoic acid, 2,3-dicyano-4,4-dimethyl-, ethyl ester)

• Product Name: Pentanoic acid, 2,3-dicyano-4,4-dimethyl-, ethyl ester
• CAS No: 52685-35-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 359125
• PubChem ID: 54011498
• Update Time: 2025-04-19

Pentanoic acid, 2,3-dicyano-4,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,3-dicyano-4,4-dimethyl-, ethyl ester
• ethyl 2,3-dicyano-4,4-dimethylpentanoate
• SCHEMBL8853779
• 52685-35-5
• DTXSID90708361

• Inchi： 1S/C11H16N2O2/c1-5-15-10(14)8(6-12)9(7-13)11(2,3)4/h8-9H,5H2,1-4H3
• InChI Key： KSRNRCCXJREBKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88